![molecular formula C18H14ClN5S B2358850 3-benzyl-7-((3-chlorobenzyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine CAS No. 863453-05-8](/img/structure/B2358850.png)
3-benzyl-7-((3-chlorobenzyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
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Overview
Description
“3-benzyl-7-((3-chlorobenzyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine” is a chemical compound with the molecular formula C18H14ClN5S . It has been identified as an inhibitor of Nox2 .
Molecular Structure Analysis
The molecular structure of “this compound” involves a triazolopyrimidine core, which is a heterocyclic compound containing both triazole and pyrimidine units .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 367.855 Da . More specific properties like melting point, boiling point, and solubility are not available in the retrieved resources.
Scientific Research Applications
Synthesis Methods
- The synthesis of triazolo[4,5-d]pyrimidine derivatives, including 3-benzyl-7-((3-chlorobenzyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine, can be achieved through methods that involve combining various reactants such as 2-aminobenzimidazole or 3-amino-1,2,4-triazole, aldehyde, and β-dicarbonyl compounds. An efficient catalyst like thiamine hydrochloride (VB1) in water medium enhances the synthesis process, offering advantages like improved yields and environmental friendliness (Liu, Lei, & Hu, 2012).
Biological Activity and Potential Applications
- Triazolo[4,5-d]pyrimidine derivatives exhibit a range of biological activities, including inhibitory effects on cancer cell growth. Specific compounds synthesized through chlorosulfonation of triazolo[4,3-a]pyrimidines, for example, have demonstrated inhibitory effects on a wide range of cancer cell lines, highlighting their potential as antitumor agents (Hafez & El-Gazzar, 2009).
- Another application of these derivatives is in the development of cardiovascular agents. Certain triazolo[4,5-d]pyrimidine derivatives have been identified as adenosine cyclic 3',5'-monophosphate phosphodiesterase inhibitors, demonstrating significant potential in cardiovascular therapies (Novinson et al., 1982).
Synthesis of Structurally Varied Derivatives
- The versatility of triazolo[4,5-d]pyrimidine derivatives allows for the synthesis of various structurally diverse compounds. Techniques such as intramolecular oxidative N-N bond formation facilitate the creation of different skeletons, providing a wide array of compounds for testing and application in various fields of research (Zheng et al., 2014).
Antimicrobial Applications
- Some derivatives of triazolo[4,5-d]pyrimidines have been evaluated for antimicrobial activity, showing promise in the development of new antimicrobial agents. This application is particularly relevant in addressing the growing issue of antibiotic resistance (Bhuiyan et al., 2006).
Mechanism of Action
Target of Action
The primary target of this compound is the NADPH oxidases (Nox’s) . These enzymes are responsible for the production of reactive oxygen species (ROS), which play a crucial role in various cellular processes. Excessive ROS production is associated with a wide range of human diseases .
Mode of Action
The compound acts as an inhibitor of Nox’s, specifically Nox2 . It inhibits ROS production in the sarcoplasmic reticulum (SR) of mammalian skeletal muscle, which is associated with Nox4 . This leads to the abrogation of O2-coupled redox regulation of the ryanodine receptor-Ca2+ channel (RyR1) . It also modifies directly identified cysteine thiols within ryr1 .
Biochemical Pathways
The compound affects the redox regulation pathway in the SR of mammalian skeletal muscle . By inhibiting ROS production, it disrupts the normal functioning of this pathway. The compound also exerts off-target effects through thiol alkylation, which may replicate some of the effects of ROS on cellular thiol redox status .
Pharmacokinetics
Its ability to modify cysteine thiols suggests that it may have a significant impact on protein function and cellular processes .
Result of Action
The compound’s action results in the inhibition of ROS production, thereby disrupting the redox regulation of the RyR1 . This can have significant effects on cellular processes, particularly in conditions characterized by excessive ROS production .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of other thiol-alkylating agents can inhibit Nox4 localized in the SR . .
Future Directions
Properties
IUPAC Name |
3-benzyl-7-[(3-chlorophenyl)methylsulfanyl]triazolo[4,5-d]pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN5S/c19-15-8-4-7-14(9-15)11-25-18-16-17(20-12-21-18)24(23-22-16)10-13-5-2-1-3-6-13/h1-9,12H,10-11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZCQJYBKYIXGJT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=C(C(=NC=N3)SCC4=CC(=CC=C4)Cl)N=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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